4-(4-fluorophenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H21FN4O2/c21-17-3-1-15(2-4-17)16-9-19(22-10-16)20(26)24-18-11-23-25(13-18)12-14-5-7-27-8-6-14/h1-4,9-11,13-14,22H,5-8,12H2,(H,24,26)
• InChI Key: DOXMXOGSUARSDH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2C=C(C=N2)NC(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• Molecular Formula: C20H21FN4O2
• Molecular Weight: 368.4 g/mol

Description

4-(4-fluorophenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C20H21FN4O2 and its molecular weight is 368.412. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

The compound is part of broader research into heterocyclic synthesis, where it may serve as a precursor or intermediate in the creation of various heterocyclic compounds. Studies have explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards different nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and pyrimidine, highlighting the compound's potential role in synthesizing diverse heterocyclic structures (R. Mohareb, S. Sherif, H. Gaber, S. S. Ghabrial, Susan I. Aziz, 2004).

Carbon−Sulfur Bond Formation

The compound is relevant in the context of carbon−sulfur bond formation, particularly in palladium-catalyzed cross-coupling reactions. This application is significant in the synthesis of various pharmacologically active molecules, including those with potential antiasthma properties, showcasing the compound's utility in medicinal chemistry (T. Norris, K. Leeman, 2008).

Kinase Inhibition

Further, the compound is part of investigations into selective Met kinase inhibitors, with derivatives showing promise in inhibiting tumor growth in Met-dependent cancer models. This suggests potential applications in cancer therapy, particularly in targeting specific kinases involved in cancer progression (G. M. Schroeder, et al., 2009).

Fluorinated Building Blocks

Research also delves into the synthesis of fluorinated pyrazoles, where the compound could be used as a fluorinated building block. Such fluorinated compounds are valuable in medicinal chemistry for their enhanced metabolic stability and bioavailability (Riccardo Surmont, et al., 2011).

Cytotoxicity and Anticancer Activity

The compound's derivatives have been investigated for their cytotoxic activity against various cancer cell lines. This research is crucial for developing new anticancer agents, highlighting the compound's potential application in discovering novel therapeutic agents (Ashraf S. Hassan, et al., 2015).